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molecular formula C9H5Cl2NO B8578173 1,5-Dichloroisoquinoline-4-ol

1,5-Dichloroisoquinoline-4-ol

Cat. No. B8578173
M. Wt: 214.04 g/mol
InChI Key: HISZXZFLXOUGGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08957203B2

Procedure details

To a solution of 1,5-dichloroisoquinoline-4-ol (0.5 g, 2.33 mmol) in DBU (1.06 g, 7.01 mmol) was added isopropyl chloride (0.27 g, 3.5 mmol) at room temperature. The reaction vessel (Pressure tube) was sealed and heated at 120° C. for 6 h. The reaction mass was quenched with 1.5 N HCl solution and extracted with ethyl acetate. The combined organic layer was dried over anhydrous Na2SO4 and evaporated under reduced pressure to get crude compound. The crude compound was purified by silica gel chromatography to get desired compound (0.3 g, 50.1%) as pale yellow solid.
Name
1,5-dichloroisoquinoline-4-ol
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
DBU
Quantity
1.06 g
Type
reactant
Reaction Step One
Name
isopropyl chloride
Quantity
0.27 g
Type
reactant
Reaction Step One
Name
desired compound
Yield
50.1%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:11]2[C:6](=[C:7]([Cl:12])[CH:8]=[CH:9][CH:10]=2)[C:5]([OH:13])=[CH:4][N:3]=1.[CH2:14]1CCN2C(=NCCC2)C[CH2:15]1.C(Cl)(C)C>>[Cl:1][C:2]1[C:11]2[C:6](=[C:7]([Cl:12])[CH:8]=[CH:9][CH:10]=2)[C:5]([O:13][CH2:14][CH3:15])=[CH:4][N:3]=1

Inputs

Step One
Name
1,5-dichloroisoquinoline-4-ol
Quantity
0.5 g
Type
reactant
Smiles
ClC1=NC=C(C2=C(C=CC=C12)Cl)O
Name
DBU
Quantity
1.06 g
Type
reactant
Smiles
C1CCC2=NCCCN2CC1
Name
isopropyl chloride
Quantity
0.27 g
Type
reactant
Smiles
C(C)(C)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction vessel (Pressure tube) was sealed
CUSTOM
Type
CUSTOM
Details
The reaction mass was quenched with 1.5 N HCl solution
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layer was dried over anhydrous Na2SO4
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to get crude compound
CUSTOM
Type
CUSTOM
Details
The crude compound was purified by silica gel chromatography

Outcomes

Product
Name
desired compound
Type
product
Smiles
ClC1=NC=C(C2=C(C=CC=C12)Cl)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 0.3 g
YIELD: PERCENTYIELD 50.1%
YIELD: CALCULATEDPERCENTYIELD 53.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.